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Compound of Interest

Compound Name: CK-666

Cat. No.: B1222687

Audience: Researchers, scientists, and drug development professionals.

Introduction

CK-666 is a potent and cell-permeable inhibitor of the Actin-Related Protein 2/3 (Arp2/3)
complex.[1][2][3][4][5] It functions by stabilizing the inactive state of the complex, thereby
preventing actin polymerization.[4][5][6] Due to its critical role in studying actin dynamics, cell
migration, and other cellular processes, the correct preparation of a CK-666 stock solution is
fundamental for reproducible experimental results. This document provides a detailed protocol
for preparing a stock solution of CK-666 in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

For accurate and consistent preparation of CK-666 stock solutions, refer to the following
gquantitative data.
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Parameter Value Source(s)
Molecular Weight (MW) 296.34 g/mol [1103114]
White to off-white crystalline
Appearance ) [5]1[6]
solid
Solubility in DMSO =59 mg/mL (= 199 mM) [1112][3]
Recommended Stock
, 10 mM - 100 mM [2][3]
Concentration
Storage of Solid Compound -20°C for up to 4 years [1][3]I5]

) -20°C for up to 1 year, or -80°C
Storage of Stock Solution [1][6]
for up to 2 years

Experimental Protocol: Preparation of a 10 mM CK-
666 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of CK-666. The principles

can be adapted to prepare other concentrations.

Materials

CK-666 powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator
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Procedure

o Pre-experimental Calculations:

o To prepare a 10 mM stock solution, the required mass of CK-666 needs to be calculated
using its molecular weight (296.34 g/mol ).

o The formula for this calculation is: Mass (mg) = Desired Concentration (mM) x Volume
(mL) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
0.29634 g/mol = 2.96 mg

» Weighing CK-666:
o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

o Carefully weigh out the calculated amount of CK-666 powder (e.g., 2.96 mg) and add it to
the tube.

» Dissolving in DMSO:

o Using a calibrated pipette, add the desired volume of anhydrous DMSO (e.g., 1 mL for a
10 mM solution with 2.96 mg of CK-666) to the tube containing the powder.

o ltis crucial to use fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility
of CK-666.[1][6]

e Ensuring Complete Dissolution:

o Cap the tube securely and vortex the solution for 1-2 minutes until the CK-666 powder is
completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible particles.

o If complete dissolution is not achieved, brief sonication in an ultrasonic water bath can be
applied.[3][4][7]
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes.[6]

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[1][6]

Safety Precautions

o CK-666 is a bioactive compound. Standard laboratory personal protective equipment (PPE),
including a lab coat, gloves, and safety glasses, should be worn at all times.

o Handle the CK-666 powder in a fume hood or a designated area to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for detailed safety information before handling.

Visualizations
Experimental Workflow for CK-666 Stock Solution
Preparation
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Workflow for CK-666 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a CK-666 stock solution in DMSO.
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Signaling Pathway Inhibition by CK-666

Mechanism of Arp2/3 Complex Inhibition by CK-666
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Caption: CK-666 inhibits the Arp2/3 complex by stabilizing its inactive conformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing CK-666
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222687#how-to-prepare-ck-666-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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